Cas no 1251548-90-9 (N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide)

• Product Name: N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide
• CAS No: 1251548-90-9
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 6101422
• PubChem ID: 49671010
• Update Time: 2025-10-21

N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide
• 1251548-90-9
• AKOS024529003
• SR-01000926543-1
• SR-01000926543
• VU0529440-1
• N-(2-oxochromen-3-yl)-4-pyrrol-1-ylbutanamide
• F6015-0014

• Inchi： 1S/C17H16N2O3/c20-16(8-5-11-19-9-3-4-10-19)18-14-12-13-6-1-2-7-15(13)22-17(14)21/h1-4,6-7,9-10,12H,5,8,11H2,(H,18,20)
• InChI Key： VOKJZEKLJNQCRS-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)NC(CCCN1C=CC=C1)=O)=O

Computed Properties

• Exact Mass: 296.11609238g/mol
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.3Ų

Additional information on N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide

N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide: A Comprehensive Overview

N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1251548-90-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements surrounding N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide.

Chemical Structure and Properties: N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide is a derivative of chromene and pyrrole, two important heterocyclic compounds known for their diverse biological activities. The chromene moiety, specifically the 2H-chromenone ring, is a key structural feature that contributes to the compound's stability and reactivity. The presence of the pyrrole ring further enhances its biological potential by introducing additional functional groups that can interact with various biological targets. The compound's molecular formula is C₁₇H₁₅N₃O₂, and it has a molecular weight of 297.31 g/mol.

Synthesis and Preparation: The synthesis of N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide typically involves a multi-step process that combines the reactivity of chromene derivatives with the versatile nature of pyrrole rings. One common approach involves the condensation of 3-aminochromone with 4-(pyrrol-1-yloxy)butyric acid chloride in the presence of a suitable base. This reaction yields the desired product with high purity and yield, making it a feasible option for large-scale production in research and industrial settings.

Biological Activities: Recent studies have highlighted the diverse biological activities of N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yloxy)butanamide. One notable area of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide has also been investigated for its antioxidant activity. Free radicals and oxidative stress are implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for therapeutic interventions in these conditions.

Clinical Applications: The potential clinical applications of N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide are currently being explored through preclinical studies. Initial findings suggest that this compound may have therapeutic value in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, its antioxidant properties make it a potential candidate for neuroprotective therapies in conditions like Alzheimer's disease and Parkinson's disease.

Mechanism of Action:

The mechanism by which N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide exerts its biological effects is multifaceted. Its anti-inflammatory activity is primarily mediated through the inhibition of pro-inflammatory cytokine production and the modulation of signaling pathways such as NF-kB and MAPK. The antioxidant properties are attributed to its ability to scavenge free radicals and upregulate antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT).

Safety Profile:

The safety profile of N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-yl)butanamide has been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more extensive safety assessments are needed to ensure its long-term safety in humans.

FUTURE DIRECTIONS:

The future research directions for N-(2-oxo-2H-chromen-3-yl)-4-(1H-pyrrol-1-strong>)butanamide include optimizing its pharmacokinetic properties to enhance bioavailability and efficacy. Additionally, further clinical trials are necessary to validate its therapeutic potential in human diseases. The development of novel derivatives with improved potency and selectivity is also an area of active investigation.